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Compound of Interest

Compound Name:
2-(1-Benzylpiperidin-4-yl)acetic

acid

Cat. No.: B160121 Get Quote

Technical Guide: 2-(1-Benzylpiperidin-4-yl)acetic
acid
CAS Number: 130927-83-2

This technical guide provides an in-depth overview of 2-(1-Benzylpiperidin-4-yl)acetic acid, a

heterocyclic compound of interest to researchers and professionals in drug development. The

document covers its physicochemical properties, a plausible synthetic route, and its potential

pharmacological significance based on the activities of structurally related molecules.

Compound Data
The quantitative data for 2-(1-Benzylpiperidin-4-yl)acetic acid are summarized in the table

below for easy reference.
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Property Value Source

CAS Number 130927-83-2 [1]

Molecular Formula C₁₄H₁₉NO₂ [1]

Molecular Weight 233.31 g/mol [1]

Appearance Light Yellow Powder [2]

Purity 94.5-100% [2]

Storage Conditions
Inert atmosphere, room

temperature
[1]

Synthesis Pathway
While a direct experimental protocol for the synthesis of 2-(1-Benzylpiperidin-4-yl)acetic acid
is not readily available in the public domain, a feasible synthetic route can be conceptualized

based on established organic chemistry principles and published syntheses of related

piperidine derivatives. A key intermediate in this proposed pathway is 1-Benzyl-4-piperidone.

The overall synthesis can be envisioned as a two-stage process:

Formation of the core intermediate: Synthesis of 1-Benzyl-4-piperidone.

Elaboration of the acetic acid side chain: Conversion of the piperidone to the final acetic acid

product.
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Stage 1: Synthesis of 1-Benzyl-4-piperidone

Stage 2: Elaboration of Acetic Acid Side Chain

Benzylamine

N,N-bis(β-propionate methyl ester)
benzylamine

1,4-Addition

Methyl Acrylate

1-Benzyl-4-piperidone

Dieckmann Condensation &
Hydrolysis/Decarboxylation 1-Benzyl-4-piperidone Ethyl 2-(1-benzylpiperidin-4-ylidene)acetate

Horner-Wadsworth-Emmons Reaction

Wittig Reagent
(e.g., (EtO)₂P(O)CH₂CO₂Et)

Ethyl 2-(1-benzylpiperidin-4-yl)acetate

Double Bond Reduction

Reduction
(e.g., H₂, Pd/C)

2-(1-Benzylpiperidin-4-yl)acetic acid
Ester Hydrolysis

Hydrolysis
(e.g., NaOH, H₂O)

2-(1-Benzylpiperidin-4-yl)acetic acid

Potential Molecular Targets

Potential Downstream Effects

2-(1-Benzylpiperidin-4-yl)acetic acid

Sigma (σ) Receptors

Binding/Modulation

Monoamine Oxidase (MAO)

Inhibition

Monoamine Transporters
(DAT, SERT, NET)

Interaction

Alteration of Intracellular
Signaling Cascades

Modulation of Neurotransmitter Levels
(e.g., Dopamine, Serotonin)

Potential Therapeutic Effects
(e.g., Neuroprotection, Antidepressant)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b160121?utm_src=pdf-body-img
https://www.benchchem.com/product/b160121?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC11818082/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11818082/
https://pubs.rsc.org/en/content/getauthorversionpdf/c5ra09257d
https://www.benchchem.com/product/b160121#2-1-benzylpiperidin-4-yl-acetic-acid-cas-number-lookup
https://www.benchchem.com/product/b160121#2-1-benzylpiperidin-4-yl-acetic-acid-cas-number-lookup
https://www.benchchem.com/product/b160121#2-1-benzylpiperidin-4-yl-acetic-acid-cas-number-lookup
https://www.benchchem.com/product/b160121#2-1-benzylpiperidin-4-yl-acetic-acid-cas-number-lookup
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b160121?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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